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Compound of Interest

Compound Name: eCF506-d5

Cat. No.: B12371899 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of eCF506-d5, a deuterated analog of the potent YES1/SRC kinase inhibitor eCF506.

While a specific Safety Data Sheet (SDS) for eCF506-d5 is not publicly available, the following

procedures are based on the available information for eCF506 and general best practices for

the disposal of potent, biologically active small molecules.

Immediate Safety and Handling Considerations
Before beginning any procedure, it is crucial to consult the Safety Data Sheet (SDS) provided

by the supplier of your specific lot of eCF506-d5 and to adhere to your institution's

environmental health and safety (EHS) guidelines. The deuterated form, eCF506-d5, is

expected to have similar chemical and toxicological properties to eCF506.

Personal Protective Equipment (PPE): When handling eCF506-d5 in solid or solution form,

appropriate PPE is mandatory. This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12371899?utm_src=pdf-interest
https://www.benchchem.com/product/b12371899?utm_src=pdf-body
https://www.benchchem.com/product/b12371899?utm_src=pdf-body
https://www.benchchem.com/product/b12371899?utm_src=pdf-body
https://www.benchchem.com/product/b12371899?utm_src=pdf-body
https://www.benchchem.com/product/b12371899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If working with the solid form where dust may be generated, a

properly fitted respirator (e.g., N95 or higher) is recommended.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for eCF506, which

should be considered relevant for eCF506-d5 in the absence of specific data.

Property Value

Storage Temperature Powder: -20°C; In solvent: -80°C

Molecular Weight ~515.7 g/mol (for d5 variant)

Solubility (eCF506) Soluble in DMSO

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of eCF506-d5 waste,

including pure compound, solutions, and contaminated labware.

Experimental Protocol: Disposal of eCF506-d5 Waste

Waste Segregation:

All waste materials contaminated with eCF506-d5 must be segregated from general

laboratory waste.

This includes unused solid compound, solutions in organic solvents (e.g., DMSO),

contaminated pipette tips, tubes, vials, gloves, and bench paper.

Waste Collection:

Solid Waste: Collect unused or expired solid eCF506-d5 and any grossly contaminated

items (e.g., weighing paper with visible powder) in a clearly labeled, sealable plastic bag

or container.
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Liquid Waste: Collect solutions containing eCF506-d5 in a dedicated, leak-proof, and

chemically compatible waste container. If the solvent is flammable (e.g., DMSO), use a

container appropriate for flammable liquid waste.

Sharps Waste: Needles, syringes, or other sharps contaminated with eCF506-d5 should

be placed in a designated sharps container.

Contaminated Labware: Non-sharp labware (e.g., pipette tips, microfuge tubes) should be

collected in a designated solid waste container.

Waste Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "eCF506-d5," the solvent(s) present, and an approximate concentration or

quantity.

Follow your institution's specific labeling requirements.

Waste Storage:

Store waste containers in a designated satellite accumulation area (SAA) that is secure

and has secondary containment.

Do not allow waste to accumulate for extended periods. Follow your institution's guidelines

on maximum accumulation times.

Waste Disposal Request:

Once the waste container is full or the accumulation time limit is reached, submit a

chemical waste pickup request to your institution's EHS department.

Do not dispose of eCF506-d5 waste down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

eCF506-d5.
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eCF506-d5 Disposal Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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